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Compound of Interest

Compound Name: l-Menthyl acrylate

Cat. No.: B6317222 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the health and safety considerations essential for

the proper handling of l-Menthyl acrylate in a laboratory and drug development setting. Due to

the limited availability of specific toxicological data for l-Menthyl acrylate, this document

leverages data from structurally related acrylate compounds, primarily methyl acrylate, to

provide a comprehensive safety profile. All personnel should handle this chemical with care,

adhering to the precautionary measures outlined herein.

Physicochemical and Toxicological Profile
l-Menthyl acrylate is an ester of menthol and acrylic acid. Its toxicological profile is largely

inferred from data on other acrylate esters, which are known to be irritants and sensitizers. The

following tables summarize the key physicochemical properties and available toxicological

data.

Table 1: Physicochemical Properties of l-Menthyl Acrylate and Related Acrylates
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Property l-Menthyl Acrylate Methyl Acrylate

CAS Number 4835-96-5 96-33-3

Molecular Formula C₁₃H₂₂O₂ C₄H₆O₂

Molecular Weight 210.31 g/mol 86.09 g/mol

Boiling Point 111-112.5°C (at 12 Torr)[1] 80°C

Density 0.927 g/cm³[1] 0.956 g/cm³ (at 25°C)

Refractive Index 1.4628 (at 20°C)[1] Not Available

Flash Point Not Available 27°F

Solubility in Water Not Available Slightly soluble

Table 2: Summary of Toxicological Data
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Endpoint Result Species
Classification/Rem
arks

Acute Oral Toxicity
LD50: > 2,000

mg/kg[2]
Rat

Virtually nontoxic after

a single ingestion. No

mortality was

observed.[2]

Acute Dermal Toxicity
LD50: > 5,000

mg/kg[2]
Rat

Virtually nontoxic after

a single skin contact.

[2]

Acute Inhalation

Toxicity

LC50: > 5.16 mg/L (4

h)[2]
Rat

Of moderate toxicity

after short-term

inhalation (aerosol).[2]

Skin Irritation Irritant[2] Rabbit
Causes skin irritation.

[2]

Eye Irritation Irritant[2] Rabbit
Causes serious eye

irritation.[2]

Respiratory Irritation
May cause respiratory

irritation[2]
Not Applicable

Assessment of STOT

single: Causes

temporary irritation of

the respiratory tract.[2]

Skin Sensitization Non-sensitizing[2] Guinea Pig

There is no evidence

of a skin-sensitizing

potential (Buehler

test).[2]

Mutagenicity
No genotoxic

potential[2]
Not Applicable

Based on in vitro and

in vivo tests on related

substances.

Carcinogenicity
No indication of a

carcinogenic effect[2]
Not Applicable

Based on animal

studies with related

substances.

Reproductive Toxicity No indication of a

fertility impairing

Not Applicable Based on animal

studies with related
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effect[2] substances.

Hazard Classification and Precautionary Measures
Based on the available data, l-Menthyl acrylate is classified as a hazardous substance. The

following GHS hazard statements apply:

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

H400: Very toxic to aquatic life.[2]

H411: Toxic to aquatic life with long lasting effects.[2]

Precautionary Statements (Prevention):

P261: Avoid breathing mist or vapour or spray.[2]

P264: Wash contaminated body parts thoroughly after handling.[2]

P271: Use only outdoors or in a well-ventilated area.[2]

P273: Avoid release to the environment.[2]

P280: Wear protective gloves and eye protection or face protection.[2]

Precautionary Statements (Response):

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[2]

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

[2]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2]
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P312: Call a POISON CENTER or physician if you feel unwell.[2]

P332 + P313: If skin irritation occurs: Get medical attention.[2]

P337 + P313: If eye irritation persists: Get medical attention.[2]

P362 + P364: Take off contaminated clothing and wash it before reuse.[2]

P391: Collect spillage.[2]

Experimental Protocols
The toxicological data presented are based on standardized testing guidelines, primarily from

the Organisation for Economic Co-operation and Development (OECD). Below are summaries

of the methodologies for key experiments.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)

Principle: This test determines the potential of a substance to cause irreversible (corrosion)

or reversible (irritation) skin damage.

Methodology:

A single, healthy young adult albino rabbit is used for the initial test.

Approximately 24 hours before the test, the fur on the animal's back is clipped.

A 0.5 mL (for liquids) or 0.5 g (for solids) dose of the test substance is applied to a small

area of skin (approximately 6 cm²) under a gauze patch.

The exposure duration is 4 hours. After exposure, the patch and residual test substance

are removed.

The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72

hours after patch removal. If effects persist, observations may continue up to 14 days.
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If a corrosive effect is not observed, the test is confirmed using up to two additional

animals.

Scoring: Skin reactions are scored on a scale of 0 (no reaction) to 4 (severe reaction) for

both erythema and edema.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)

Principle: This test assesses the potential of a substance to produce irritation or corrosion

when applied to the eye.

Methodology:

A single, healthy young adult albino rabbit is used.

The test substance (0.1 mL for liquids or 0.1 g for solids) is instilled into the conjunctival

sac of one eye. The other eye remains untreated and serves as a control.

The eyes are examined at 1, 24, 48, and 72 hours after application.

Observations are made for effects on the cornea (opacity), iris, and conjunctiva (redness,

swelling, discharge).

Scoring: Ocular lesions are scored based on a standardized system.

Skin Sensitization: Buehler Test (Based on OECD
Guideline 406)

Principle: This test evaluates the potential of a substance to induce skin sensitization

(allergic contact dermatitis).

Methodology:

Young adult guinea pigs are used.

Induction Phase: The test substance is applied topically to the skin of the test group

animals three times over a two-week period. The control group is treated with the vehicle
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only.

Challenge Phase: Two weeks after the last induction application, both the test and control

groups are challenged with a topical application of the test substance at a non-irritating

concentration.

The skin reactions at the challenge sites are observed at 24 and 48 hours after patch

removal and scored for erythema and edema.

Evaluation: A substance is considered a sensitizer if the incidence and severity of skin

reactions in the test group are significantly greater than in the control group.

Mechanisms of Toxicity and Signaling Pathways
Acrylates are known to cause skin irritation and sensitization through specific molecular

pathways. The following diagrams illustrate the key events in these processes.

Experimental Workflow for Skin Sensitization
Assessment
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Induction Phase (Weeks 1-2)

Rest Period (2 Weeks)

Challenge Phase

Evaluation

Topical Application 1
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Topical Application 2

Topical Application 3

Development of
Immune Memory

Topical Application
(Non-irritating Concentration)

Observe Skin Reaction
(24 & 48 hours)

Score Erythema & Edema
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or Non-sensitizer

Click to download full resolution via product page

Buehler Test Workflow for Skin Sensitization
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Adverse Outcome Pathway for Skin Sensitization
The process of skin sensitization by chemicals like acrylates can be described by an Adverse

Outcome Pathway (AOP), which outlines the sequence of events from the initial molecular

interaction to the final adverse effect.

Molecular Initiating Event:
Covalent Binding to Skin Proteins

(Haptenation)

Key Event 1:
Keratinocyte Activation

 Danger Signals Key Event 2:
Dendritic Cell Activation

 Cytokine Release Key Event 3:
T-cell Proliferation
and Differentiation

 Antigen Presentation Adverse Outcome:
Allergic Contact Dermatitis

 Inflammatory Response

Click to download full resolution via product page

Adverse Outcome Pathway for Skin Sensitization

Safe Handling and Emergency Procedures
Engineering Controls: Handle l-Menthyl acrylate in a well-ventilated area, preferably in a

chemical fume hood, to minimize inhalation exposure.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and

closed-toe shoes.

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with

an organic vapor cartridge.

Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.

Keep containers tightly closed.

Spill Response: In case of a spill, evacuate the area. Wear appropriate PPE and contain the

spill with an inert absorbent material. Collect the absorbed material into a suitable container

for disposal.

First Aid:
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Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[2]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. If irritation persists, seek medical attention.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and

easy to do. Continue rinsing. Seek medical attention.[2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[2]

By understanding the potential hazards and adhering to the safety protocols outlined in this

guide, researchers, scientists, and drug development professionals can handle l-Menthyl
acrylate safely and effectively in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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